Cas no 2137442-20-5 (1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester)

• Product Name: 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester
• CAS No: 2137442-20-5
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 5276486
• Update Time: 2025-07-02

1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester

• Inchi： 1S/C19H25NO5/c1-18(2)8-10-19(11-9-18)20(15(13-25-19)16(21)22)17(23)24-12-14-6-4-3-5-7-14/h3-7,15H,8-13H2,1-2H3,(H,21,22)
• InChI Key： WIYQRWJPEVXNIZ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)(C)CC2)N(C(OCC2=CC=CC=C2)=O)C(C(O)=O)C1

Additional information on 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester

Comprehensive Analysis of 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester (CAS No. 2137442-20-5)

The compound 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester (CAS No. 2137442-20-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its spirocyclic framework and ester functionality make it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of this compound is its 1-Oxa-4-azaspiro[4.5]decane core, which is known for its conformational rigidity and ability to mimic natural substrates. This property is highly valued in the design of small-molecule drugs, as it can enhance binding affinity and selectivity. The 8,8-dimethyl substitution further contributes to the stability of the molecule, making it a promising candidate for further derivatization. Additionally, the 4-(phenylmethyl) ester group provides a handle for further chemical modifications, enabling the exploration of diverse pharmacological activities.

In recent years, the demand for spirocyclic compounds has surged due to their widespread use in drug development and material science. A common question among researchers is how to efficiently synthesize such complex structures. The 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid derivative offers a solution, as its synthetic route has been optimized for high yield and purity. This aligns with the growing trend of green chemistry, where minimizing waste and improving efficiency are paramount.

The pharmaceutical industry is also exploring the potential of this compound in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its azaspiro core is structurally similar to motifs found in several FDA-approved drugs, which has sparked interest in its therapeutic potential. Moreover, the ester group can be hydrolyzed to reveal a carboxylic acid, a functional group often found in bioactive molecules. This versatility makes it a valuable building block for medicinal chemists.

From a commercial perspective, the availability of CAS No. 2137442-20-5 has been a topic of discussion among suppliers and researchers. Many are searching for reliable sources of this compound, emphasizing the need for high-purity standards and detailed analytical data. The compound's molecular weight and solubility are also frequently queried, as these properties are critical for experimental design. Suppliers who provide comprehensive technical specifications are likely to gain a competitive edge in this niche market.

Another area of interest is the compound's role in catalysis and asymmetric synthesis. The spirocyclic structure can act as a ligand or catalyst scaffold, enabling the development of novel chiral catalysts. This application is particularly relevant in the context of sustainable chemistry, where efficient and selective transformations are highly sought after. Researchers are actively investigating the compound's potential in enantioselective reactions, which could lead to breakthroughs in pharmaceutical manufacturing.

In conclusion, 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8,8-dimethyl-, 4-(phenylmethyl) ester (CAS No. 2137442-20-5) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features and synthetic versatility make it a valuable asset for researchers and industry professionals alike. As the demand for innovative chemical entities continues to grow, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.